Cas no 2138120-17-7 (4-Methyl-3-[(1-methylcyclopentyl)methyl]cyclohexan-1-amine)

• Product Name: 4-Methyl-3-[(1-methylcyclopentyl)methyl]cyclohexan-1-amine
• CAS No: 2138120-17-7
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 5907164
• PubChem ID: 165491524
• Update Time: 2025-05-21

4-Methyl-3-[(1-methylcyclopentyl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1157700
• 2138120-17-7
• 4-methyl-3-[(1-methylcyclopentyl)methyl]cyclohexan-1-amine
• 4-Methyl-3-[(1-methylcyclopentyl)methyl]cyclohexan-1-amine

• Inchi： 1S/C14H27N/c1-11-5-6-13(15)9-12(11)10-14(2)7-3-4-8-14/h11-13H,3-10,15H2,1-2H3
• InChI Key： HCAPCMSHSUMAPJ-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(C1)CC1(C)CCCC1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26Ų

Additional information on 4-Methyl-3-[(1-methylcyclopentyl)methyl]cyclohexan-1-amine

Introduction to 4-Methyl-3-[(1-methylcyclopentyl)methyl)cyclohexan-1-amine (CAS No. 2138120-17-7)

4-Methyl-3-[(1-methylcyclopentyl)methyl)cyclohexan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2138120-17-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate cyclic and alkylated structure, which contributes to its unique chemical properties and potential biological activities. The presence of multiple stereocenters and functional groups makes it a subject of interest for synthetic chemists and pharmacologists exploring novel therapeutic agents.

The molecular structure of 4-Methyl-3-[(1-methylcyclopentyl)methyl)cyclohexan-1-amine consists of a cyclohexane core substituted with a methyl group at the 4-position, a (1-methylcyclopentyl)methyl group at the 3-position, and an amine functional group at the 1-position. This arrangement creates a highly substituted aromatic-like backbone with significant steric hindrance, which can influence both its solubility and interactions with biological targets. The compound’s complexity suggests potential applications in drug discovery, particularly in the development of molecules that require precise spatial orientation to exert their effects.

In recent years, there has been growing interest in the synthesis and characterization of such structurally complex molecules due to their potential as scaffolds for new drugs. The (1-methylcyclopentyl)methyl) moiety, in particular, is noteworthy as it introduces a rigid cyclopentane ring system that can enhance binding affinity to specific protein targets. This structural feature is often exploited in medicinal chemistry to improve pharmacokinetic properties, such as metabolic stability and oral bioavailability. The amine group at the 1-position provides a site for further derivatization, allowing chemists to modify the molecule’s properties while retaining its core structural framework.

One of the most compelling aspects of 4-Methyl-3-[(1-methylcyclopentyl)methyl)cyclohexan-1-amine is its potential as a lead compound for therapeutic intervention. Researchers have been exploring its interactions with various biological pathways, particularly those involved in inflammatory diseases, neurodegeneration, and metabolic disorders. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors by occupying specific binding pockets. The rigid cyclic structure helps stabilize the binding conformation, which is crucial for drug efficacy.

The synthesis of 4-Methyl-3-[(1-methylcyclopentyl)methyl)cyclohexan-1-amine presents significant challenges due to its multiple stereocenters and functional groups. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric hydrogenation, have been employed to construct the desired framework with high enantioselectivity. These techniques are essential for producing enantiomerically pure forms of the compound, which are often required for optimal biological activity. The development of efficient synthetic routes not only facilitates research but also opens doors for industrial-scale production if promising biological results are obtained.

Recent advancements in computational chemistry have further enhanced the study of 4-Methyl-3-[(1-methylcyclopentyl)methyl)cyclohexan-1-amine. Molecular modeling techniques allow researchers to predict how this compound might interact with target proteins at an atomic level. By simulating these interactions, scientists can refine the structure to improve binding affinity and reduce off-target effects. This approach has become increasingly valuable in drug discovery pipelines, enabling faster identification of promising candidates without extensive experimental screening.

The pharmacological profile of 4-Methyl-3-[(1-methylcyclopentyl)methyl)cyclohexan-1-amine is still under investigation, but early findings are encouraging. In vitro assays have shown potential activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation-related diseases. Additionally, the compound’s ability to cross cell membranes may make it suitable for oral administration, a key factor in developing accessible therapeutic agents. Further preclinical studies are necessary to validate these findings and explore potential side effects or toxicity profiles.

The versatility of 4-Methyl-3-[(1-methylcyclopentyl)methyl)cyclohexan-1-amine as a chemical scaffold also makes it attractive for library design in high-throughput screening (HTS) campaigns. By systematically modifying its core structure or introducing additional functional groups, researchers can generate libraries of derivatives with diverse biological activities. This strategy has been successful in identifying novel drug candidates across various therapeutic areas, including oncology and central nervous system (CNS) disorders.

In conclusion,4-Methyl-3-[(1-methylethyl)]methylene-cy clohexan-l-am ine (CAS No. 2138120- 17- 7) represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure, unique stereochemistry, and promising pharmacological properties make it a valuable candidate for further exploration. As synthetic methods and computational tools continue to evolve, the study of such intricate compounds will undoubtedly yield new insights and opportunities for developing next-generation therapeutics. The ongoing research into this compound underscores the importance of investing in fundamental chemical biology studies, which often pave the way for groundbreaking medical advancements.